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Compound of Interest

Compound Name: 2-Hydroxyethyl benzoate

Cat. No.: B041798

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-hydroxyethyl benzoate (CAS
No. 94-33-7), an organic compound with applications in the cosmetic, pharmaceutical, and
fragrance industries. This document details its chemical structure, physicochemical properties,
and spectroscopic data. Furthermore, it outlines a standard experimental protocol for its
synthesis via esterification and subsequent purification, offering valuable information for
laboratory-scale preparation. The guide is intended to be a key resource for professionals in
research and development.

Chemical Structure and Identification

2-Hydroxyethyl benzoate, also known as ethylene glycol monobenzoate, is an ester of
benzoic acid and ethylene glycol. Its structure consists of a benzene ring attached to an ester
group, which is further linked to a 2-hydroxyethyl group.

Structural Formula:

Caption: Synthesis and Purification Workflow for 2-Hydroxyethyl Benzoate.

Safety Information
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2-Hydroxyethyl benzoate may cause skin and eye irritation. It is important to handle the
chemical with appropriate personal protective equipment (PPE), including gloves and safety
glasses, in a well-ventilated area. Avoid inhalation of vapors. In case of accidental ingestion or
excessive inhalation, seek immediate medical attention.

Applications in Drug Development

2-Hydroxyethyl benzoate serves as a versatile intermediate in organic synthesis. Its ester and
hydroxyl functionalities allow for a range of chemical modifications, making it a useful building
block for more complex molecules in drug discovery and development. It is also used in
formulation studies as a solvent or skin-conditioning agent. [1] Disclaimer: This document is
intended for informational purposes for qualified professionals and is not a substitute for
rigorous, validated experimental work. All procedures should be carried out with appropriate
safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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